N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide

• Molecular Formula: C14H12Cl2N2O3
• Molecular Weight: 327.2 g/mol
• IUPAC Name: N-[2-[(2,5-dichlorobenzoyl)amino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H12Cl2N2O3/c15-9-3-4-11(16)10(8-9)13(19)17-5-6-18-14(20)12-2-1-7-21-12/h1-4,7-8H,5-6H2,(H,17,19)(H,18,20)
• InChI Key: WVKILOZRKAMQEU-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NCCNC(=O)C2=C(C=CC(=C2)Cl)Cl
• solubility: 46.6 [ug/mL]

Description

N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide, also known as DCFPyL, is a small molecule radiotracer that has recently gained attention in the field of nuclear medicine. It is used for positron emission tomography (PET) imaging of prostate-specific membrane antigen (PSMA), a protein that is overexpressed in prostate cancer cells.

Mechanism of Action

N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide binds to PSMA, which is overexpressed in prostate cancer cells, with high affinity and specificity. Once bound, N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide is internalized into the cancer cells, allowing for accurate detection of the cancer cells using PET imaging.
Biochemical and Physiological Effects:
N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide has been shown to have minimal toxicity and is well-tolerated by patients. It is rapidly cleared from the body and does not accumulate in any major organs or tissues. However, further studies are needed to fully understand the long-term effects of N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide on the body.

Advantages and Limitations for Lab Experiments

The advantages of using N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide for PET imaging of prostate cancer include its high specificity and sensitivity, as well as its ability to detect early-stage and metastatic prostate cancer. However, N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide is a relatively new radiotracer, and further studies are needed to fully understand its limitations and potential drawbacks.

Future Directions

For N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide research include the development of new synthesis methods to improve the yield and purity of the radiotracer. Additionally, further studies are needed to fully understand the potential applications of N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide in other cancers and diseases. Finally, the use of N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide in combination with other imaging modalities and therapies may provide new insights into the diagnosis and treatment of prostate cancer.

Synthesis Methods

The synthesis of N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide involves a multistep process that includes the reaction of 2,5-dichlorobenzoyl chloride with 2-aminoethyl-2-furamide, followed by the addition of a radioactive fluorine atom. The final product is purified using high-performance liquid chromatography (HPLC) to obtain a pure radiotracer suitable for PET imaging.

Scientific Research Applications

N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide has been extensively studied for its ability to detect prostate cancer using PET imaging. It has shown promising results in detecting early-stage prostate cancer, as well as in monitoring the progression of the disease and response to treatment. N-{2-[(2,5-dichlorobenzoyl)amino]ethyl}-2-furamide PET imaging has also been used for the detection of metastatic prostate cancer, which is critical for determining appropriate treatment options.